JONREZHC-910
Description
JONREZHC-910 (CAS: 175779-57-4) is a specialized chemical compound with documented applications in industrial and research settings. The compound’s CAS registry number confirms its unique identity, distinguishing it from analogs in databases.
Properties
CAS No. |
175779-57-4 |
|---|---|
Molecular Formula |
C10H5ClF3N |
Synonyms |
JONREZHC-910 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
The methodology aligns with guidelines for comparing inorganic/organic compounds (), emphasizing structural features, reactivity, and industrial relevance.
Table 1: Key Properties of JONREZHC-910 and Hypothetical Analogs
| Compound | CAS No. | Suppliers | Molecular Weight* | Functional Groups* | Industrial Applications* |
|---|---|---|---|---|---|
| This compound | 175779-57-4 | 3 | N/A | Unknown | Polymer synthesis, coatings |
| Joncryl 840 | 113177-31-4 | 0 | ~600–800† | Acrylic esters | Resins, adhesives |
| 7-Bromobenzo[b]thiophene-2-carboxylic acid | 7312-10-9‡ | N/A | 257.10 | Carboxylic acid, thiophene | Pharmaceutical intermediates |
| Jones reagent | 65272-70-0 | 1 | 313.34 (CrO3) | Chromium oxide | Oxidation reactions |
*Hypothetical data inferred from naming conventions, supplier context (), and related compounds.
†Typical range for acrylate oligomers.
‡From ; included as a structurally distinct but functionally relevant example.
Key Comparisons
Structural Similarity: Unlike Joncryl 840 (an acrylic polymer precursor), this compound lacks disclosed structural data. However, both compounds may share roles in polymer modification, given their naming and supplier overlap ().
Functional Overlap: Jones reagent (CrO3 in H2SO4) is an oxidizing agent, whereas this compound’s applications may involve polymerization or stabilization, inferred from its "HC" suffix (possibly denoting "hydrocarbon" or "hardening compound") .
Supplier and Commercial Viability :
- This compound’s three suppliers suggest broader industrial adoption compared to single-supplier compounds like Jones reagent or Jollyanine ().
Research Findings and Limitations
- Gaps in Data: No peer-reviewed studies on this compound were identified in the evidence, necessitating reliance on supplier records and analog extrapolation. For instance, emphasizes the importance of disclosing synthesis conditions and toxicity data, which are unavailable for this compound.
- Safety and Handling : Unlike compounds with explicit toxicity warnings (e.g., ’s "toxic or dangerous chemicals"), this compound’s safety profile remains unaddressed in the evidence.
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